(3-(4-Bromoacetylpyridinio)propyl)adenosine pyrophosphate
Catalog No.
S594442
CAS No.
36097-68-4
M.F
C20H25BrN6O11P2
M. Wt
667.3 g/mol
Availability
* This item is exclusively intended for research purposes and is not designed for human therapeutic applications or veterinary use.
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CAS Number
36097-68-4
Product Name
(3-(4-Bromoacetylpyridinio)propyl)adenosine pyrophosphate
IUPAC Name
[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-3,4-dihydroxyoxolan-2-yl]methoxy-hydroxyphosphoryl] 3-[4-(2-bromoacetyl)pyridin-1-ium-1-yl]propyl phosphate
Molecular Formula
C20H25BrN6O11P2
Molecular Weight
667.3 g/mol
InChI
InChI=1S/C20H25BrN6O11P2/c21-8-13(28)12-2-5-26(6-3-12)4-1-7-35-39(31,32)38-40(33,34)36-9-14-16(29)17(30)20(37-14)27-11-25-15-18(22)23-10-24-19(15)27/h2-3,5-6,10-11,14,16-17,20,29-30H,1,4,7-9H2,(H3-,22,23,24,31,32,33,34)/t14-,16-,17-,20-/m1/s1
InChI Key
TVGJSGTUHNIVQU-WVSUBDOOSA-N
SMILES
C1=C[N+](=CC=C1C(=O)CBr)CCCOP(=O)([O-])OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O
Synonyms
(3-(4-bromoacetylpyridinio)propyl)adenosine pyrophosphate
Canonical SMILES
C1=C[N+](=CC=C1C(=O)CBr)CCCOP(=O)([O-])OP(=O)(O)OCC2C(C(C(O2)N3C=NC4=C(N=CN=C43)N)O)O
Isomeric SMILES
C1=C[N+](=CC=C1C(=O)CBr)CCCOP(=O)([O-])OP(=O)(O)OC[C@@H]2[C@H]([C@H]([C@@H](O2)N3C=NC4=C(N=CN=C43)N)O)O
XLogP3
-2.6
Dates
Modify: 2023-07-20
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